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Compound Focus: 3,4-Dibromohexane

CAS No.: 16230-28-7

Cat. No.: S1520782

Available Information on 3,4-Dibromohexane

The table below summarizes the basic chemical and physical properties of 3,4-dibromohexane found in the

search results.

Property Value Source
CAS Number 16230-28-7 [1]112]
Molecular Formula CeH12Br2 [1] [2]
Molecular Weight 243.97 g/mol [1]112]
Density 1.594 g/mL at 25°C [2]
Boiling Point 39°C at 0.8 mm Hg [2]
Flash Point >230 °F (~110 °C) 2]
Appearance Solid [1]

Hazard Statements

H315, H319, H335

[1][2]
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Reported Chemical Reaction

The search results describe one specific reaction pathway for 3,4-dibromohexane, though without kinetic

data [3] [4].

¢ Reaction with Strong Base: Treatment with a strong base leads to the loss of two equivalents of
HBr and the formation of a mixture of three possible isomeric products with the formula CeH1o [3] [4].

¢ Reaction Type: This is a double dehydrohalogenation (elimination reaction).

¢ Products: The three possible products are not named in the search results, but the reaction suggests
the formation of isomeric hexadienes or cyclic compounds [3] [4].

The following diagram illustrates this general elimination reaction pathway.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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